Carveol(Mixture of cis and trans)

• CAS No.: 99-48-9
• Product Name: Carveol(Mixture of cis and trans)
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-ol
• Standard InChI: InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h4,9-11H,1,5-6H2,2-3H3
• Standard InChIKey: BAVONGHXFVOKBV-UHFFFAOYSA-N
• SMILES: CC1=CCC(CC1O)C(=C)C
• Canonical SMILES: CC1=CCC(CC1O)C(=C)C
• Boiling Point: 439 to 441 °F at 751 mm Hg (NTP, 1992); 228.0 °C
• Density: 1.496 (NTP, 1992); 0.947-0.953
• Melting Point: 208 °F (NTP, 1992)
• Physical Description: Carveol is a clear colorless liquid. Insoluble in water.; colourless to pale yellow liquid with a spearminty odou
• Description: Carveol, also known as fema 2247, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Carveol exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, carveol is primarily located in the cytoplasm. Carveol can be converted into dihydrocarveol. Carveol is a caraway, fresh, and minty tasting compound that can be found in a number of food items such as citrus, dill, parsley, and cumin. This makes carveol a potential biomarker for the consumption of these food products.; Carveol is a clear colorless liquid. Insoluble in water.; Carveol is a limonene monoterpenoid that is cyclohex-2-en-1-ol substituted by a methyl group at position 2 and a prop-1-en-2-yl group at position 5. It has a role as a volatile oil component and a plant metabolite.
• Solubility: Insoluble (NTP, 1992); soluble in alcohol; 1 ml in 1 ml 95% alcohol (in ethanol)
• Synonyms: 2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-ol; p-Mentha-6,8-dien-2-ol; -Methyl-5-(1-methylethenyl)-2-cyclohexen-1-ol; 2-Methyl-5-isopropenyl-2-cyclohexen-1-ol; 5-Isopropenyl-2-methyl-2-cyclohexen-1-ol; 5-Isopropenyl-2-methylcyclohex-2-enol; NSC 6831
• PubChem Compound: 7438
• Last Modified: Nov 12 2021